[(1,3-dimethyl-1H-pyrazol-5-yl)methyl][(1-propyl-1H-pyrazol-3-yl)methyl]amine

• Molecular Formula: C13H21N5
• Molecular Weight: 247.34 g/mol
• IUPAC Name: N-[(2,5-dimethylpyrazol-3-yl)methyl]-1-(1-propylpyrazol-3-yl)methanamine
• InChI: InChI=1S/C13H21N5/c1-4-6-18-7-5-12(16-18)9-14-10-13-8-11(2)15-17(13)3/h5,7-8,14H,4,6,9-10H2,1-3H3
• InChI Key: HMNMRTCZHYXBHD-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=CC(=N1)CNCC2=CC(=NN2C)C

Description

[(1,3-Dimethyl-1H-pyrazol-5-yl)methyl][(1-propyl-1H-pyrazol-3-yl)methyl]amine is a bis-pyrazole derivative featuring two distinct pyrazole rings linked via methylene groups to a central amine nitrogen. The first pyrazole ring (1,3-dimethyl-1H-pyrazol-5-yl) contains methyl substituents at the 1- and 3-positions, while the second (1-propyl-1H-pyrazol-3-yl) has a propyl group at the 1-position. This structural arrangement confers unique steric and electronic properties, making it a candidate for applications in coordination chemistry, ligand design, or medicinal chemistry. Pyrazole derivatives are widely studied for their biological activity, including kinase inhibition and antimicrobial effects . Its characterization would typically employ techniques such as ESI-MS (as seen in related compounds) and X-ray crystallography (using software like SHELX ).

Preparation Methods

The synthesis of [(1,3-dimethyl-1H-pyrazol-5-yl)methyl][(1-propyl-1H-pyrazol-3-yl)methyl]amine typically involves the reaction of 1,3-dimethyl-1H-pyrazole-5-carbaldehyde with 1-propyl-1H-pyrazole-3-carbaldehyde in the presence of a suitable amine. The reaction conditions often include the use of solvents like ethanol or dichloromethane and may require catalysts or bases to facilitate the reaction .

Chemical Reactions Analysis

[(1,3-dimethyl-1H-pyrazol-5-yl)methyl][(1-propyl-1H-pyrazol-3-yl)methyl]amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles such as halides or amines.

Scientific Research Applications

[(1,3-dimethyl-1H-pyrazol-5-yl)methyl][(1-propyl-1H-pyrazol-3-yl)methyl]amine has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is used in the study of enzyme inhibition and protein-ligand interactions.

Medicine: It has potential therapeutic applications, including as an anti-inflammatory and antimicrobial agent.

Industry: The compound is used in the development of new materials and as a catalyst in various chemical processes

Mechanism of Action

The mechanism of action of [(1,3-dimethyl-1H-pyrazol-5-yl)methyl][(1-propyl-1H-pyrazol-3-yl)methyl]amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site, thereby preventing substrate binding and subsequent catalytic activity. This interaction can modulate various biochemical pathways, leading to its observed biological effects .

Comparison with Similar Compounds

Key Observations:

• Steric Effects : The target compound’s 1,3-dimethyl and 1-propyl groups introduce significant steric hindrance, which may limit conformational flexibility compared to simpler analogs like N-methyl derivatives .
• Electronic Effects : Dimethyl groups are electron-donating, which could stabilize the pyrazole ring’s resonance structure, whereas chloro or phenyl substituents (in analogs) alter electronic density and reactivity .

Physicochemical and Functional Properties

• Hydrogen Bonding : Unlike morpholine-containing derivatives (e.g., [(2-morpholin-4-ylethyl)amine analog ), the target compound lacks polar groups, reducing hydrogen-bonding capacity. This may affect solubility or crystal packing .
• Isomerization Potential: Pyrazolo-triazolo-pyrimidine derivatives (e.g., compounds in ) undergo isomerization under specific conditions, but the target compound’s rigid bis-pyrazole structure likely minimizes such behavior.
• Stability : The absence of hydrolytically sensitive groups (e.g., esters or nitriles ) suggests greater stability compared to labile analogs.

Biological Activity

The compound [(1,3-dimethyl-1H-pyrazol-5-yl)methyl][(1-propyl-1H-pyrazol-3-yl)methyl]amine is a pyrazole derivative that has attracted significant attention in medicinal chemistry due to its diverse biological activities. Pyrazole derivatives are known for their potential therapeutic effects, including anti-inflammatory, antimicrobial, and anticancer properties. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula for this compound is $C_{14}H_{22}N_6$, with a molecular weight of 294.36 g/mol. The structure comprises two pyrazole rings connected by a methylamine linkage, which contributes to its biological profile.

Biological Activity Overview

Research indicates that compounds with pyrazole moieties often exhibit significant biological activities. Below is a summary of key biological activities associated with this compound:

Biological Activity	Description
Anticancer	Exhibits antiproliferative effects against various cancer cell lines.
Antimicrobial	Demonstrates activity against certain bacterial and fungal strains.
Anti-inflammatory	Potential to reduce inflammation in various models.
Enzyme Inhibition	Acts as an inhibitor for specific kinases involved in cell cycle regulation.

The mechanisms through which [(1,3-dimethyl-1H-pyrazol-5-yl)methyl][(1-propyl-1H-pyrazol-3-yl)methyl]amine exerts its biological effects primarily involve:

• Enzyme Interaction : The compound binds to specific enzymes or receptors, modulating their activity and leading to various biological outcomes.
• Cell Cycle Arrest : It has been shown to induce cell cycle arrest at the S and G2/M phases in cancer cells, leading to apoptosis.

Anticancer Activity

In a study investigating the anticancer properties of pyrazole derivatives, [(1,3-dimethyl-1H-pyrazol-5-yl)methyl][(1-propyl-1H-pyrazol-3-yl)methyl]amine demonstrated significant cytotoxicity against a panel of cancer cell lines. The half-maximal inhibitory concentration (IC50) values were reported in the low micromolar range, indicating potent activity.

Antimicrobial Properties

Research has shown that this compound exhibits antimicrobial activity against various bacterial strains. For instance, it was effective against both Gram-positive and Gram-negative bacteria in vitro. The Minimum Inhibitory Concentration (MIC) values suggest that it could be developed as a potential antimicrobial agent.

Enzyme Inhibition Studies

Recent investigations revealed that this compound acts as an inhibitor of cyclin-dependent kinases (CDKs), particularly CDK2. It was found to inhibit CDK2 with a Ki value of approximately 0.005 µM, demonstrating high selectivity over other CDKs tested. This inhibition leads to reduced phosphorylation of retinoblastoma protein and subsequent cell cycle arrest.